Cas no 50837-23-5 (Acetonitrile, [(4-bromophenyl)thio]-)
50837-23-5 structure
Product Name:Acetonitrile, [(4-bromophenyl)thio]-
CAS No:50837-23-5
MF:C8H6BrNS
MW:228.108939647675
CID:363958
PubChem ID:2433166
Update Time:2025-04-19
Acetonitrile, [(4-bromophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [(4-bromophenyl)thio]-
- 2-(4-bromophenyl)sulfanylacetonitrile
- IDI1_007872
- Enamine_005637
- AKOS008905492
- 50837-23-5
- DTXSID10368643
- Z18744575
- HMS1410A05
-
- Inchi: 1S/C8H6BrNS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2
- InChI Key: CLMNSXGIZPJEGD-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)SCC#N
Computed Properties
- Exact Mass: 226.94048
- Monoisotopic Mass: 226.94043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
Acetonitrile, [(4-bromophenyl)thio]- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
50837-23-5 (Acetonitrile, [(4-bromophenyl)thio]-) Related Products
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